Cas no 1249491-73-3 (Methyl 3-amino-3-(oxan-4-yl)propanoate)

• Product Name: Methyl 3-amino-3-(oxan-4-yl)propanoate
• CAS No: 1249491-73-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2154226
• PubChem ID: 62386467
• Update Time: 2025-06-29

Methyl 3-amino-3-(oxan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(oxan-4-yl)propanoate
• Methyl 3-amino-3-(tetrahydro-2H-pyran-4-yl)propanoate
• Methyl 3-amino-3-(oxan-4-yl)propanoate

• Inchi： 1S/C9H17NO3/c1-12-9(11)6-8(10)7-2-4-13-5-3-7/h7-8H,2-6,10H2,1H3
• InChI Key： FWKMEQGAOKEJOT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-3-(oxan-4-yl)propanoate

Methyl 3-amino-3-(oxan-4-yl)propanoate (CAS No. 1249491-73-3): A Comprehensive Overview

Methyl 3-amino-3-(oxan-4-yl)propanoate, also known by its CAS registry number 1249491-73-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into the chemical structure, synthesis, properties, and applications of Methyl 3-amino-3-(oxan-4-yl)propanoate, while incorporating insights from the latest research to provide a comprehensive understanding of its significance.

The molecular structure of Methyl 3-amino-3-(oxan-4-yl)propanoate is characterized by a central propane backbone with two substituents: an amino group (-NH₂) and an oxane ring (a six-membered cyclic ether). The methyl ester group (-OCH₃) further modifies the structure, contributing to its unique chemical reactivity and physical properties. This arrangement makes it a versatile molecule with potential for functionalization in various chemical reactions.

Recent studies have highlighted the importance of Methyl 3-amino-3-(oxan-4-yl)propanoate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the creation of novel antibiotics and anticancer agents. The oxane ring, in particular, has been shown to enhance the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, Methyl 3-amino-3-(oxan-4-ylium)propanoate has found utility in materials science. Its structural versatility allows for the formation of polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable plastics and advanced composites for use in aerospace and biomedical engineering.

The synthesis of Methyl 3-amino-3-(oxan-diylium)propanoate involves a multi-step process that typically begins with the preparation of the oxane ring through acid-catalyzed cyclization reactions. Subsequent steps involve amino group introduction and esterification to yield the final product. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications.

From a safety standpoint, Methyl 3-amino-oxydianepropanoate exhibits low toxicity under normal handling conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to minimize exposure risks.

In conclusion, Methyl 3-amino-oxydianepropanoate (CAS No. 1249491-diylium) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.